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Compound of Interest

Compound Name: Isostearyl neopentanoate

Cat. No.: B1596658

For Researchers, Scientists, and Drug Development Professionals

Introduction to Isostearyl Neopentanoate

Isostearyl neopentanoate is the ester of isostearyl alcohol and neopentanoic acid.[1] Itis a
branched-chain emollient ester with a non-greasy, silky feel, valued in cosmetics and personal
care products for its texture-enhancing and skin-conditioning properties.[2] In the context of
topical drug delivery, isostearyl neopentanoate can serve as a versatile excipient, primarily
acting as a vehicle that can influence the stability, aesthetics, and potentially the penetration of
active pharmaceutical ingredients (APIS). Its primary functions in topical formulations include
acting as a lubricant on the skin, giving it a soft and smooth appearance, and as a binder in
pressed powders.[1]

Physicochemical Properties:

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1596658?utm_src=pdf-interest
https://www.benchchem.com/product/b1596658?utm_src=pdf-body
https://www.benchchem.com/product/b1596658?utm_src=pdf-body
https://www.cosmeticsinfo.org/ingredient/isostearyl-neopentanoate/
https://pubmed.ncbi.nlm.nih.gov/23000063/
https://www.benchchem.com/product/b1596658?utm_src=pdf-body
https://www.cosmeticsinfo.org/ingredient/isostearyl-neopentanoate/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Property Value/Description

INCI Name ISOSTEARYL NEOPENTANOATE

Chemical Formula C23H4602

Appearance Clear, slightly yellow, viscous liquid.[2]
Solubility Soluble in organic solvents; insoluble in water.

Non-greasy emollient, improves spreadability,

Key Features _
binder.[1][3]

Mechanism of Action in Topical Drug Delivery

While specific studies quantifying the penetration-enhancing effect of isostearyl
neopentanoate are not abundant in publicly available literature, its mechanism can be inferred
from its chemical nature as a branched-chain ester and an emollient. Emollients and other lipid-
based excipients can influence drug permeation through several mechanisms:

 Increased Drug Solubility: Isostearyl neopentanoate can act as a solvent for lipophilic APlIs,
increasing their concentration in the formulation's vehicle and thereby enhancing the
thermodynamic activity and partitioning into the stratum corneum.

» Modification of the Stratum Corneum: As a lipid-based emollient, it can integrate into the lipid
matrix of the stratum corneum. This can disrupt the highly ordered structure of the
intercellular lipids, creating more fluid regions and thereby reducing the barrier function of the
skin. This disruption of the lipid bilayer is a common mechanism for many chemical
penetration enhancers.

e Improved Formulation Contact: Its excellent spreading properties ensure a uniform film of the
formulation on the skin, maximizing the surface area for drug absorption.

The proposed mechanism involves the fluidization of the stratum corneum'’s lipid lamellae,
which facilitates the diffusion of the API through this primary barrier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cosmeticsinfo.org [cosmeticsinfo.org]

2. Influence of penetration enhancer on drug permeation from volatile formulations - PubMed
[pubmed.ncbi.nim.nih.gov]

3. ewg.org [ewg.org]

To cite this document: BenchChem. [Application Notes and Protocols: Isostearyl
Neopentanoate in Topical Drug Delivery Systems]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1596658#isostearyl-neopentanoate-in-
topical-drug-delivery-systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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